Cas no 89149-68-8 ((5-cyanofuran-2-yl)methyl acetate)

• Product Name: (5-cyanofuran-2-yl)methyl acetate
• CAS No: 89149-68-8
• MF: C₈H₇NO₃
• MW: 165.146082162857
• CID: 610476
• PubChem ID: 13114961
• Update Time: 2025-04-19

(5-cyanofuran-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• 5-[(acetyloxy)methyl]-2-Furancarbonitrile
• 2-Furancarbonitrile, 5-[(acetyloxy)methyl]-
• (5-cyanofuran-2-yl)methyl acetate
• DTXSID00519086
• 89149-68-8
• InChI=1/C8H7NO3/c1-6(10)11-5-8-3-2-7(4-9)12-8/h2-3H,5H2,1H
• (5-cyanofuran-2-yl)methylacetate
• Z1255448116
• AKOS015906782
• (5-cyano-2-furyl)methyl acetate
• EN300-137654

• Inchi： 1S/C8H7NO3/c1-6(10)11-5-8-3-2-7(4-9)12-8/h2-3H,5H2,1H3
• InChI Key： BMEYPXWEHRGQTG-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC=C1COC(C)=O

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 248.2±25.0 °C at 760 mmHg
• Flash Point: 103.9±23.2 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(5-cyanofuran-2-yl)methyl acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)